Cas no 117-71-5 ([1,1'-Biphenyl]-2,5-diol,2'-chloro-)

[1,1'-Biphenyl]-2,5-diol,2'-chloro- structure
117-71-5 structure
Product Name:[1,1'-Biphenyl]-2,5-diol,2'-chloro-
CAS No:117-71-5
MF:C12H9ClO2
MW:220.65166258812
CID:142987
PubChem ID:67028
Update Time:2025-04-19

[1,1'-Biphenyl]-2,5-diol,2'-chloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,5-diol,2'-chloro-
    • (1,1'-Biphenyl)-2,5-diol, 2'-chloro-
    • 2'-Chloro(1,1'-biphenyl)-2,5-diol
    • 2'-chlorobiphenyl-2,5-diol
    • 2'-chloro[1,1'-biphenyl]-2,5-diol
    • 2-(2-chlorophenyl)benzene-1,4-diol
    • 2-(2-Chlorophenyl)-hydroquinone97%
    • 2-(2-CHLOROPHENYL)-HYDROQUINONE 97%
    • SCHEMBL9446142
    • [1,1'-Biphenyl]-2,5-diol, 2'-chloro-
    • XRKJFSFMYUQOSD-UHFFFAOYSA-N
    • DTXSID4059461
    • EINECS 204-205-8
    • J-018025
    • J-509018
    • 117-71-5
    • 2-(2-chlorophenyl)hydroquinone
    • NS00023793
    • 2-chloro[1,1-biphenyl]-2,5-diol
    • 2'-Chloro-biphenyl-2,5-diol
    • 2'-Chloro[1,1'-biphenyl]-2,5-diol #
    • 2/'-chloro[1,1/'-biphenyl]-2,5-diol
    • (o-Chlorophenyl)hydroquinone
    • 2'-Chloro-[1,1'-biphenyl]-2,5-diol
    • Inchi: 1S/C12H9ClO2/c13-11-4-2-1-3-9(11)10-7-8(14)5-6-12(10)15/h1-7,14-15H
    • InChI Key: XRKJFSFMYUQOSD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=C(C=CC=1O)O

Computed Properties

  • Exact Mass: 220.02917
  • Monoisotopic Mass: 220.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: nothing

Experimental Properties

  • PSA: 40.46

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